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Compound of Interest

Compound Name: Ferroptosis inducer-5

Cat. No.: B15585173 Get Quote

Essential Safety and Handling Guide for
Ferroptosis Inducer-5
Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for

Ferroptosis Inducer-5 (CAS No. 2991058-60-5) is not readily available. The following safety

and handling information is based on the Safety Data Sheet for a structurally related

compound, Ferroptosis Inducer-1 (CAS No. 2375357-96-1), and general best practices for

handling research chemicals in a laboratory setting. This guide should be used to inform safe

handling procedures, but it is imperative to consult the official SDS for Ferroptosis Inducer-5
as soon as it becomes available from your supplier.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ferroptosis Inducer-5. Adherence to these

procedures is essential for ensuring personal safety and maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Ferroptosis Inducer-5, it is mandatory to use the following personal protective

equipment to minimize exposure and ensure safety.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before use and changed

frequently, especially after

direct contact with the

compound.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Respiratory Protection
Not generally required for

small quantities

If handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary. Work in a

well-ventilated area or a

chemical fume hood is strongly

recommended.[1]

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect skin

and clothing from

contamination.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Conduct all handling of the solid compound within a chemical fume hood to avoid inhalation

of any dust.

Before weighing, ensure the analytical balance is clean and calibrated.

Use appropriate tools (e.g., spatula) to handle the compound. Avoid creating dust.
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Close the container tightly after use and store it as recommended.

2. Dissolving the Compound:

Consult the product data sheet for solubility information. Ferroptosis Inducer-1 is soluble in

DMSO.[2]

Add the solvent to the solid compound slowly and mix gently until fully dissolved. This should

be done in a chemical fume hood.

3. Administration to Cell Cultures or Animals:

All procedures involving the administration of the compound to cell cultures or animals

should be performed in a biological safety cabinet to maintain sterility and prevent exposure.

Use appropriate sterile techniques for all cell culture work.

For animal studies, follow approved institutional animal care and use committee (IACUC)

protocols.

4. Spill Cleanup:

In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of Ferroptosis Inducer-5 and any contaminated materials is crucial to prevent

environmental contamination and ensure compliance with regulations.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not discard down the drain or in

the regular trash.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated hazardous waste

container that is clearly labeled.

Contaminated PPE (e.g., gloves, lab coat)

Dispose of in a designated hazardous waste

container. Solid chemical wastes include

absorbent towels, gloves, and lab coats that

have been contaminated.[3]

Liquid Waste (e.g., unused solutions)

Collect in a sealed, properly labeled hazardous

waste container. Do not mix with incompatible

waste streams.

Quantitative Data Summary (Based on Ferroptosis
Inducer-1)
The following table summarizes key quantitative information from the Safety Data Sheet for

Ferroptosis Inducer-1.

Parameter Value

Molecular Formula C25H21ClN2O5[1]

Molecular Weight 464.9 g/mol [2]

Solubility in DMSO 100 mg/mL (215.10 mM)[2]

Storage Temperature
-20°C, protect from light, stored under

nitrogen[2]

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling of Ferroptosis Inducer-5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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